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Introduction

Nonadecanoic acid (C19:0), a long-chain saturated fatty acid with an odd number of carbon
atoms, is a rare lipid in mammalian systems, typically found in low concentrations.[1][2][3][4][5]
Despite its low abundance, its role as an internal standard in lipidomics has made its accurate
guantification and understanding of its metabolic fate crucial. This technical guide provides a
comprehensive overview of the current knowledge on nonadecanoate metabolism in
mammalian systems, including its breakdown, potential synthesis, and the experimental
methods used for its study.

Metabolic Pathways of Nonadecanoate

As an odd-chain fatty acid, nonadecanoate undergoes degradation through several
established pathways for fatty acid catabolism: beta-oxidation, alpha-oxidation, and omega-
oxidation.

Beta-Oxidation of Nonadecanoate

The primary pathway for the degradation of straight-chain fatty acids is beta-oxidation, which
occurs in both mitochondria and peroxisomes.[6][7] For odd-chain fatty acids like
nonadecanoate, the final round of beta-oxidation yields a molecule of acetyl-CoA (C2) and a
molecule of propionyl-CoA (C3).[8][9]
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The overall process can be summarized as follows:
» Activation: Nonadecanoic acid is first activated to nonadecanoyl-CoA in the cytoplasm.
o Transport: Nonadecanoyl-CoA is then transported into the mitochondrial matrix.

o Cyclic Degradation: A series of enzymatic reactions, including oxidation, hydration, oxidation,
and thiolysis, sequentially removes two-carbon units in the form of acetyl-CoA.

o Final Products: After eight cycles of beta-oxidation, the final three-carbon remnant is
propionyl-CoA.

Propionyl-CoA is then carboxylated to methylmalonyl-CoA, which is subsequently converted to
succinyl-CoA, an intermediate of the citric acid cycle.[9] This anaplerotic role of odd-chain fatty
acid metabolism can contribute to replenishing citric acid cycle intermediates.[10]
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Beta-oxidation of nonadecanoate.

Alpha-Oxidation

Alpha-oxidation is a metabolic pathway that involves the removal of a single carbon atom from
the carboxyl end of a fatty acid.[9][11][12] This process is particularly important for branched-
chain fatty acids but can also occur for straight-chain fatty acids.[6] In the context of
nonadecanoate, alpha-oxidation would convert it to octadecanoic acid (stearic acid, C18:0), an
even-chain fatty acid that can then be completely degraded through beta-oxidation to acetyl-
CoA. This pathway is primarily located in peroxisomes.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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